Cas no 132220-05-4 (2h-1-benzopyran-3-carboxylic Acid, 2-thioxo-, Ethyl Ester (en))

132220-05-4 structure
Product name:2h-1-benzopyran-3-carboxylic Acid, 2-thioxo-, Ethyl Ester (en)
CAS No:132220-05-4
MF:C12H10O3S
MW:234.271002292633
CID:1229639
2h-1-benzopyran-3-carboxylic Acid, 2-thioxo-, Ethyl Ester (en) Chemical and Physical Properties
Names and Identifiers
-
- 2h-1-benzopyran-3-carboxylic Acid, 2-thioxo-, Ethyl Ester (en)
- AKOS006222050
- Isophthalaldehydsaeure-aethylester
- 3-Formyl-benzoesaeure-aethylester
- ACMC-20an34
- thiocoumarin-3-carboxylic acid ethyl ester
- 3-carbethoxybenzaldehyde
- AC1Q347X
- 3-formylbenzoic acid ethyl ester
- 3-formyl-benzoic acid ethyl ester
- ZINC12359865
- ST50825118
- ethyl 3-methanoylbenzoate
- 3-Carbethoxybenzopyran-2-thione
- ethyl benzaldehyde-3-carboxylate
- AKOS006222050; Isophthalaldehydsaeure-aethylester; 3-Formyl-benzoesaeure-aethylester; ACMC-20an34; thiocoumarin-3-carboxylic acid ethyl ester; 3-carbethoxybenzaldehyde; AC1Q347X; 3-formylbenzoic acid ethyl ester; 3-formyl-benzoic acid ethyl ester; ZINC12359865; ST50825118; ethyl 3-methanoylbenzoate; 3-Carbethoxybenzopyran-2-thione; ethyl benzaldehyde-3-carboxylate; 3-Formyl-Benzoic Acid Ethyl Ester;
- ethyl 2-thioxo-2H-chromene-3-carboxylate
- 2H-1-Benzopyran-3-carboxylic acid, 2-thioxo-, ethyl ester
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- MDL: MFCD02253259
- Inchi: 1S/C12H10O3S/c1-2-14-11(13)9-7-8-5-3-4-6-10(8)15-12(9)16/h3-7H,2H2,1H3
- InChI Key: YENLMRSYUPZHTO-UHFFFAOYSA-N
- SMILES: C1(=S)OC2=CC=CC=C2C=C1C(OCC)=O
Computed Properties
- Exact Mass: 234.0351
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 35.53
2h-1-benzopyran-3-carboxylic Acid, 2-thioxo-, Ethyl Ester (en) Related Literature
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S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
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Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
132220-05-4 (2h-1-benzopyran-3-carboxylic Acid, 2-thioxo-, Ethyl Ester (en)) Related Products
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